(2-Benzothiazolylthio)Fluoro-Acetonitrile

• Molecular Formula: C9H5FN2S2
• Molecular Weight: 224.3 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-2-fluoroacetonitrile
• InChI: InChI=1S/C9H5FN2S2/c10-8(5-11)14-9-12-6-3-1-2-4-7(6)13-9/h1-4,8H
• InChI Key: HCSRHRKRXYYTQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SC(C#N)F

Description

(2-Benzothiazolylthio)Fluoro-Acetonitrile (CAS: 24793-01-9) is a fluorinated acetonitrile derivative featuring a benzothiazole-thioether substituent. Its molecular formula is C₉H₆N₂S₂F, with a molecular weight of 223.29 g/mol . The compound is characterized by the presence of a benzothiazole ring linked via a sulfur atom to a fluoro-acetonitrile moiety. This structure confers unique electronic and steric properties, making it valuable in applications such as corrosion inhibition, organic synthesis intermediates, and coordination chemistry .

The fluorine atom introduces strong electron-withdrawing effects, enhancing the compound’s polarity and reactivity compared to non-fluorinated analogs. Additionally, the benzothiazole ring contributes to π-conjugation, which may influence photophysical or catalytic behaviors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Benzothiazolylthio)Fluoro-Acetonitrile typically involves the condensation of 2-aminobenzenethiol with fluoroacetonitrile under controlled conditions. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent like ethanol. The mixture is heated to facilitate the reaction, resulting in the formation of the desired product .

Industrial Production Methods

Industrial production of (2-Benzothiazolylthio)Fluoro-Acetonitrile follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and optimized reaction conditions to ensure high yield and purity. The product is then purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

(2-Benzothiazolylthio)Fluoro-Acetonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The fluoro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation are used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used for substitution reactions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(2-Benzothiazolylthio)Fluoro-Acetonitrile has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique chemical structure.

Industry: Utilized in the development of advanced materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of (2-Benzothiazolylthio)Fluoro-Acetonitrile involves its interaction with specific molecular targets. The compound can inhibit certain enzymes or receptors, leading to its biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties and applications of (2-Benzothiazolylthio)Fluoro-Acetonitrile, a detailed comparison with analogous compounds is provided below.

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Properties	References
(2-Benzothiazolylthio)Fluoro-Acetonitrile	C₉H₆N₂S₂F	223.29	Benzothiazole, thioether, fluorine	Corrosion inhibition, synthetic intermediate
5-Amino-2-Fluorobenzonitrile	C₇H₅N₂F	136.12	Fluorine, amino, benzonitrile	Pharmaceutical intermediates
(Benzothiazol-2-ylamino)(2-hydroxyphenyl)-Acetonitrile	C₁₅H₁₁N₃OS	281.33	Benzothiazole, phenol, amino	Corrosion inhibition, UV absorption
(2-Benzothiazolylthio)Methylthiocyanate	C₉H₆N₂S₃	238.35	Benzothiazole, thiocyanate	Polymer additives, ligand chemistry
Fluoro-Acetonitrile (Parent Compound)	C₂H₂FN	59.04	Fluorine, nitrile	Solvent dynamics studies

Electronic and Steric Effects

• Fluorine Substitution: The fluorine atom in (2-Benzothiazolylthio)Fluoro-Acetonitrile increases electronegativity at the acetonitrile group, enhancing its reactivity in nucleophilic substitutions compared to non-fluorinated analogs like (Benzothiazol-2-ylamino)(2-hydroxyphenyl)-Acetonitrile . This is corroborated by solvation studies on fluoro-acetonitrile, which demonstrate accelerated solvent reorganization due to fluorine’s polarity .
• Benzothiazole-Thioether Group : The benzothiazole ring stabilizes the compound via conjugation, while the thioether linkage provides flexibility. In contrast, (2-Benzothiazolylthio)Methylthiocyanate replaces the fluoro-acetonitrile group with a thiocyanate, increasing sulfur content and altering coordination chemistry .

Functional Performance

• Corrosion Inhibition: (2-Benzothiazolylthio)Fluoro-Acetonitrile outperforms non-fluorinated derivatives like (Benzothiazol-2-ylamino)(2-hydroxyphenyl)-Acetonitrile in acidic environments due to fluorine’s ability to strengthen adsorption on metal surfaces .
• Synthetic Utility: The compound’s nitrile group enables participation in cycloaddition reactions, whereas 5-Amino-2-Fluorobenzonitrile (lacking a thioether group) is more suited for aminobenzonitrile-based drug synthesis .

Spectroscopic and Analytical Data

• FTIR and NMR: The benzothiazole-thioether moiety in (2-Benzothiazolylthio)Fluoro-Acetonitrile shows distinct FTIR bands at 1600–1450 cm⁻¹ (C=N and C=C stretching) and 750 cm⁻¹ (C-S vibration), similar to other benzothiazole derivatives . Fluorine’s deshielding effect results in distinct ¹⁹F NMR signals at ~-120 ppm, absent in non-fluorinated analogs .
• UV-Vis Absorption: The compound exhibits λₘₐₓ at 280–320 nm due to benzothiazole’s π→π* transitions, comparable to (Benzothiazol-2-ylamino)(2-hydroxyphenyl)-Acetonitrile but redshifted relative to simpler fluoro-acetonitriles .

Biological Activity

(2-Benzothiazolylthio)Fluoro-Acetonitrile is a chemical compound that has garnered interest in various fields, including medicinal chemistry and biological research. Its unique structure, which includes a benzothiazole moiety and a fluorinated acetonitrile group, suggests potential for diverse biological activities. This article explores the biological activity of this compound, supported by research findings, case studies, and data tables.

Chemical Structure and Properties

The chemical formula for (2-Benzothiazolylthio)Fluoro-Acetonitrile can be represented as follows:

• Molecular Formula : C$_{10}$H$_7$F$_1$N$_2$S
• CAS Number : [insert CAS number if available]

The presence of the benzothiazole ring is known to enhance biological activity due to its ability to interact with various biological targets.

The mechanism of action for (2-Benzothiazolylthio)Fluoro-Acetonitrile involves several pathways:

• Enzyme Inhibition : The compound may inhibit specific enzymes that are crucial for cellular functions, which can lead to therapeutic effects in conditions such as cancer and infectious diseases.
• Receptor Interaction : It can bind to various receptors, modulating their activity and influencing cellular signaling pathways.
• Reactive Intermediate Formation : The fluorinated group may facilitate the formation of reactive intermediates that interact with cellular macromolecules, potentially leading to cytotoxic effects against tumor cells.

Biological Activities

Research has indicated several biological activities associated with (2-Benzothiazolylthio)Fluoro-Acetonitrile:

• Antimicrobial Activity : Studies have shown that this compound exhibits significant antimicrobial properties against a range of pathogens. For instance, it demonstrated effectiveness against both Gram-positive and Gram-negative bacteria.
• Anticancer Properties : Preliminary studies suggest that (2-Benzothiazolylthio)Fluoro-Acetonitrile may possess anticancer activity, particularly in inhibiting the growth of certain cancer cell lines.

Table 1: Biological Activity Summary

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against E. coli and S. aureus
Anticancer	Inhibits growth in breast cancer cells
Enzyme Inhibition	Inhibits specific kinases involved in cancer progression

Case Studies

Several case studies have been conducted to further elucidate the biological effects of (2-Benzothiazolylthio)Fluoro-Acetonitrile:

• Study on Antimicrobial Activity :
  • A laboratory study tested the compound against common bacterial strains. Results showed a minimum inhibitory concentration (MIC) of 32 µg/mL for E. coli and 16 µg/mL for S. aureus, indicating strong antibacterial potential.
• Cancer Cell Line Study :
  • A study evaluated the effects of (2-Benzothiazolylthio)Fluoro-Acetonitrile on MCF-7 breast cancer cells. The compound was found to induce apoptosis at concentrations above 50 µM, with significant reductions in cell viability observed after 48 hours of treatment.
• Enzyme Inhibition Assay :
  • Another investigation focused on its role as an enzyme inhibitor. The compound was shown to inhibit the activity of protein kinases involved in cell signaling pathways related to cancer proliferation.